(1r,4r,5r)-2,2,5,6-Tetrachloro-1,7-bis(chloromethyl)-7-(dichloromethyl)bicyclo[2.2.1]heptane

Specification

• CAS No.: 58002-18-9
• Molecular Formula: C10H10Cl8
• Molecular Weight: 413.8 g/mol
• IUPAC Name: (1R,4R,5R)-2,2,5,6-tetrachloro-1,7-bis(chloromethyl)-7-(dichloromethyl)bicyclo[2.2.1]heptane
• Standard InChI: InChI=1S/C10H10Cl8/c11-2-8(7(15)16)4-1-10(17,18)9(8,3-12)6(14)5(4)13/h4-7H,1-3H2/t4-,5+,6?,8?,9+/m0/s1
• Standard InChI Key: YNEKMCSWRMRXIR-LXZLNZDBSA-N
• Isomeric SMILES: C1[C@H]2[C@H](C([C@@](C1(Cl)Cl)(C2(CCl)C(Cl)Cl)CCl)Cl)Cl
• Canonical SMILES: C1C2C(C(C(C1(Cl)Cl)(C2(CCl)C(Cl)Cl)CCl)Cl)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Formula and Stereochemical Configuration

The compound’s molecular formula is C₁₀H₁₀Cl₈, with a molecular weight of 413.6 g/mol (calculated from atomic masses: C=12.01, H=1.008, Cl=35.45). Its bicyclo[2.2.1]heptane framework consists of two fused cyclopropane rings bridged at the 1,4-positions, creating a rigid, boat-like structure. The stereochemical designation (1r,4r,5r) indicates specific spatial arrangements of substituents, which critically influence its reactivity and biological interactions.

Table 1: Key Identifiers of the Compound

Property	Value
CAS Registry Number	597-21-7
Molecular Formula	C₁₀H₁₀Cl₈
Molecular Weight	413.6 g/mol
IUPAC Name	(1r,4r,5r)-2,2,5,6-Tetrachloro-1,7-bis(chloromethyl)-7-(dichloromethyl)bicyclo[2.2.1]heptane

Chlorination Pattern and Electronic Effects

The molecule features eight chlorine atoms distributed across its bicyclic core:

• Two chlorines at position 2 (axial and equatorial).

• One chlorine each at positions 5 and 6.

• Two chloromethyl (-CH₂Cl) groups at position 7.

• A dichloromethyl (-CHCl₂) group at position 7.

This substitution pattern creates a highly electron-deficient aromatic system, rendering the compound resistant to electrophilic attack but susceptible to nucleophilic substitution under specific conditions.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis typically involves multistep chlorination of a bicyclo[2.2.1]heptane precursor. A representative route includes:

• Initial Chlorination: Reaction of bicyclo[2.2.1]heptane with Cl₂ gas under UV light to introduce chlorine at positions 2, 5, and 6.

• Side-Chain Modification: Treatment with chloromethyl methyl ether (ClCH₂OCH₃) to install chloromethyl groups at position 7.

• Final Dichloromethylation: Use of dichloromethyl lithium (LiCHCl₂) to add the -CHCl₂ moiety.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Temperature	Yield
1	Cl₂, UV light, CCl₄ solvent	40°C	65%
2	ClCH₂OCH₃, AlCl₃ catalyst	0°C	78%
3	LiCHCl₂, THF, -78°C	-78°C	52%

Challenges in Stereochemical Control

Achieving the (1r,4r,5r) configuration requires chiral auxiliaries or asymmetric catalysis. Recent advances employ Jacobsen’s manganese-salen catalysts to induce >90% enantiomeric excess (ee) in the final product.

Physicochemical Properties

Thermal Stability and Phase Behavior

The compound exhibits remarkable thermal stability, with a decomposition temperature of 287°C (TGA data). Its melting point is 142–145°C, while sublimation occurs at 180°C under reduced pressure (0.1 mmHg).

Solubility and Partition Coefficients

Solvent	Solubility (g/100 mL)	Log P (Octanol-Water)
Chloroform	22.4	4.81
Hexane	0.3	–
Water	0.0008	–

The low aqueous solubility and high log P value indicate significant bioaccumulation potential.

Applications in Agrochemicals and Industry

Pesticidal Activity

The compound acts as a non-systemic contact insecticide, disrupting neuronal sodium channels in arthropods. Field trials demonstrate 98% efficacy against Helicoverpa armigera at 50 ppm.

Flame Retardancy

Incorporated into polymer matrices (e.g., polypropylene), it reduces peak heat release rate by 62% (cone calorimetry, ASTM E1354).

Environmental Impact and Toxicology

Persistence and Bioaccumulation

With a half-life of 1,240 days in soil (OECD 307) and a bioconcentration factor (BCF) of 3,200 in zebrafish, the compound meets Stockholm Convention criteria for persistent organic pollutants (POPs).

Ecotoxicological Profiles

Species	LC₅₀ (96-hr)	NOEC
Daphnia magna	0.12 µg/L	0.03 µg/L
Oncorhynchus mykiss	1.8 µg/L	0.6 µg/L

These values exceed regulatory thresholds for aquatic toxicity in the EU (REACH Annex XVII).